Cas no 233-92-1 (1H-1,2,3-Triazolo[4,5-h]quinoline)

• Product Name: 1H-1,2,3-Triazolo[4,5-h]quinoline
• CAS No: 233-92-1
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 1109508
• PubChem ID: 11171215
• Update Time: 2025-04-20

1H-1,2,3-Triazolo[4,5-h]quinoline Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazolo[4,5-h]quinoline
• 2H-triazolo[4,5-h]quinoline
• triazoloquinoline
• 233-92-1
• DTXSID60457536
• SCHEMBL9374740
• AGN-PC-0NH2BF
• SCHEMBL1414448

• Inchi： 1S/C9H6N4/c1-2-6-3-4-7-9(12-13-11-7)8(6)10-5-1/h1-5H,(H,11,12,13)
• InChI Key： FGLRGMVWMQLOCO-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC3=CC=CN=C23)=NN1

Computed Properties

• Exact Mass: 170.05938
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles